Cas no 839716-26-6 (Bicyclo[2.2.1]heptan-2-amine, N-ethyl-1,7,7-trimethyl-, (1R,2S,4R)-)

• Product Name: Bicyclo[2.2.1]heptan-2-amine, N-ethyl-1,7,7-trimethyl-, (1R,2S,4R)-
• CAS No: 839716-26-6
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 1817709
• Update Time: 2024-11-18

Bicyclo[2.2.1]heptan-2-amine, N-ethyl-1,7,7-trimethyl-, (1R,2S,4R)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-amine, N-ethyl-1,7,7-trimethyl-, (1R,2S,4R)-

• Inchi： 1S/C12H23N/c1-5-13-10-8-9-6-7-12(10,4)11(9,2)3/h9-10,13H,5-8H2,1-4H3/t9-,10+,12+/m1/s1
• InChI Key： MXTFOPRRJZPMRN-SCVCMEIPSA-N
• SMILES： [C@]12(C)C(C)(C)[C@]([H])(CC1)C[C@@H]2NCC

Computed Properties

• Exact Mass: 181.183
• Monoisotopic Mass: 181.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Density: 0.91±0.1 g/cm3(Predicted)
• Boiling Point: 209.1±8.0 °C(Predicted)
• pka: 11.36±0.60(Predicted)